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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and intravenous

administration of methotrexate hydrate in murine models. The following protocols and data

are intended to ensure safe and effective experimental design and execution.

Introduction
Methotrexate is a folate antagonist widely used as a chemotherapeutic agent and an

immunosuppressant.[1] Its primary mechanism of action involves the inhibition of dihydrofolate

reductase (DHFR), an enzyme crucial for the synthesis of purine nucleotides and thymidylate,

thereby interfering with DNA synthesis, repair, and cellular replication.[2] Additionally,

methotrexate exhibits anti-inflammatory effects by promoting the accumulation of adenosine,

which in turn suppresses T-cell activation and downregulates B-cell function.[3][4] Recent

evidence also suggests that methotrexate may inhibit the Janus kinase (JAK)-signal transducer

and activator of transcription (STAT) pathway.[5][6]
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Solubility of Methotrexate Hydrate
The solubility of methotrexate hydrate is a critical factor in the preparation of formulations for

intravenous administration. The following table summarizes its solubility in various solvents.

Solvent Solubility Reference

Phosphate-Buffered Saline

(PBS), pH 7.2
~1 mg/mL

Dimethyl Sulfoxide (DMSO) ~3 mg/mL [7]

Dimethylformamide (DMF) ~14 mg/mL [7]

Dilute Mineral Acids Soluble [8]

Dilute Alkali Hydroxides and

Carbonates
Soluble [8][9]

Water Insoluble [9][10]

Ethanol Insoluble [9][10]

Reported Intravenous Dosages of Methotrexate in Mice
The appropriate dosage of methotrexate for intravenous administration in mice is highly

dependent on the specific disease model and experimental objectives. The table below

provides a summary of dosages reported in preclinical studies.
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Animal Model
Disease/Indica
tion

Dosage Study Duration Reference

4T1 Breast

Cancer-Bearing

BALB/c Mice

Cancer
120 mg/kg

(single dose)
18 days [11]

C57BL/6, DBA/2,

and C3H Mice
Chronic Toxicity

0.25-2 mg/kg

(daily, 5

times/week)

12-18 months [12]

16-week-old

Mice
Chronic Toxicity 3-6 mg/kg (daily) Up to 18 months [12]

Note: Dosages used in humans, such as high-dose methotrexate (HDMTX) at 500 mg/m² or

higher, are not directly translatable to mice and require careful dose scaling.[13]

Experimental Protocols
Preparation of Methotrexate Hydrate for Intravenous
Injection
This protocol describes the preparation of a methotrexate hydrate solution for intravenous

administration in mice using a sterile aqueous vehicle.

Materials:

Methotrexate hydrate powder

Sterile, preservative-free 0.9% Sodium Chloride Injection, USP (sterile saline) or Phosphate-

Buffered Saline (PBS), pH 7.2

Sterile, conical tubes (e.g., 15 mL or 50 mL)

Sterile, disposable syringes (1 mL, 3 mL)

Sterile, syringe filters (0.22 µm)

Vortex mixer
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Analytical balance

Laminar flow hood

Procedure:

Calculate the required amount of methotrexate hydrate: Based on the desired dosage and

the number of animals to be treated, calculate the total mass of methotrexate hydrate
needed. Account for a slight overage to compensate for any loss during preparation.

Weigh the methotrexate hydrate: Under a laminar flow hood to ensure sterility, accurately

weigh the calculated amount of methotrexate hydrate powder using an analytical balance.

Dissolution:

For direct dissolution in aqueous buffer: Transfer the weighed powder to a sterile conical

tube. Add the required volume of sterile saline or PBS (pH 7.2) to achieve the desired final

concentration (e.g., 1 mg/mL).[7] Note that solubility in aqueous buffers is limited.

For formulations requiring a co-solvent: If a higher concentration is needed, methotrexate
hydrate can first be dissolved in a minimal amount of a suitable organic solvent like

DMSO, and then further diluted with the aqueous vehicle.[7] Ensure the final concentration

of the organic solvent is low enough to not cause physiological effects.

Aid dissolution: Vortex the solution until the methotrexate hydrate is completely dissolved.

Gentle warming may be used if necessary, but be cautious of potential degradation.

Sterile filtration: Draw the prepared solution into a sterile syringe. Attach a sterile 0.22 µm

syringe filter to the syringe and filter the solution into a new sterile tube or vial. This step

removes any potential microbial contamination.

Storage: It is recommended to use the prepared solution immediately. Aqueous solutions of

methotrexate are not recommended to be stored for more than one day.[7] If short-term

storage is necessary, protect the solution from light and store at 2-8°C.[2]

Intravenous Administration in Mice (Tail Vein Injection)
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This protocol outlines the procedure for intravenous administration of the prepared

methotrexate solution via the lateral tail vein of a mouse.

Materials:

Prepared sterile methotrexate solution

Mouse restraint device

Sterile insulin syringes or 27-30 G needles with 1 mL syringes[14]

Heat lamp or warming pad

70% ethanol or isopropanol wipes

Gauze pads

Procedure:

Animal preparation: Place the mouse in a suitable restraint device, allowing access to the

tail.

Vein dilation: To improve visualization of the lateral tail veins, warm the mouse's tail using a

heat lamp or by placing the mouse on a warming pad for a short period.[15] This will cause

vasodilation.

Site preparation: Gently wipe the tail with a 70% ethanol or isopropanol wipe to clean the

injection site.

Injection:

Position the needle, bevel up, parallel to the vein.

Insert the needle into the vein at a shallow angle. A successful insertion may be indicated

by a small flash of blood in the hub of the needle.

Slowly inject the methotrexate solution. The maximum recommended bolus injection

volume is 5 ml/kg.[14]
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If swelling occurs at the injection site, the needle is not in the vein. Withdraw the needle

and re-attempt the injection at a more proximal site on the tail.

Post-injection care: After the injection is complete, withdraw the needle and apply gentle

pressure to the injection site with a gauze pad to prevent bleeding.

Monitoring: Return the mouse to its cage and monitor for any adverse reactions.
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Caption: Methotrexate's multifaceted mechanism of action.

Experimental Workflow for Intravenous Methotrexate
Administration in a Murine Cancer Model
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1. Animal Acclimation
(e.g., Immunocompromised mice)

2. Tumor Cell Implantation
(e.g., Subcutaneous injection of cancer cells)

3. Tumor Growth Monitoring
(Measure tumor volume regularly)

4. Randomization
(Group animals into treatment and control cohorts)

5. Methotrexate Preparation
(As per protocol)

6. Intravenous Administration
(Methotrexate or vehicle control)

 Vehicle Control

7. Post-Treatment Monitoring
(Tumor growth, body weight, clinical signs)

8. Endpoint Analysis
(e.g., Tumor harvesting, tissue analysis)

Click to download full resolution via product page

Caption: Workflow for in vivo efficacy studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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